Cas no 1422344-49-7 (2-(1-tert-butoxycarbonyl-3-methyl-azetidin-3-yl)acetic acid)

• Product Name: 2-(1-tert-butoxycarbonyl-3-methyl-azetidin-3-yl)acetic acid
• CAS No: 1422344-49-7
• MF: C₁₁H₁₉NO₄
• MW: 229.27286362648
• MDL: MFCD28291973
• CID: 4603474
• PubChem ID: 97294503
• Update Time: 2025-06-07

2-(1-tert-butoxycarbonyl-3-methyl-azetidin-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-(tert-Butoxycarbonyl)-3-methylazetidin-3-yl)acetic acid
• 2-[3-methyl-1-[(2-methylpropan-2-yl)oxycarbonyl]azetidin-3-yl]acetic acid
• 2-(1-tert-butoxycarbonyl-3-methyl-azetidin-3-yl)acetic acid

• MDL： MFCD28291973
• Inchi： 1S/C11H19NO4/c1-10(2,3)16-9(15)12-6-11(4,7-12)5-8(13)14/h5-7H2,1-4H3,(H,13,14)
• InChI Key： NLIHIKJCORNUSV-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(C)(CC(=O)O)C1)=O

Computed Properties

• Exact Mass: 229.13140809 g/mol
• Monoisotopic Mass: 229.13140809 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 66.8
• Molecular Weight: 229.27

Additional information on 2-(1-tert-butoxycarbonyl-3-methyl-azetidin-3-yl)acetic acid

Compound CAS No. 1422344-49-7: 2-(1-tert-butoxycarbonyl-3-methyl-azetidin-3-yl)acetic Acid

Compound CAS No. 1422344-49-7, also known as 2-(1-tert-butoxycarbonyl-3-methyl-azetidin-3-yl)acetic acid, is a highly specialized organic compound with significant potential in the fields of pharmaceuticals and biotechnology. This compound is characterized by its unique structure, which includes a tert-butoxycarbonyl (Boc) group attached to an azetidine ring, further substituted with a methyl group and connected to an acetic acid moiety. The combination of these functional groups makes this compound a valuable intermediate in the synthesis of complex molecules, particularly in drug discovery and development.

The synthesis of 2-(1-tert-butoxycarbonyl-3-methyl-azetidin-3-yl)acetic acid involves a series of carefully optimized reactions, including alkylation, cyclization, and protection/deprotection steps. Recent advancements in asymmetric catalysis and stereocontrol have enabled the production of this compound with high enantiomeric excess, which is critical for its application in chiral drug intermediates. The use of environmentally friendly reagents and solvent systems has also made its synthesis more sustainable, aligning with the growing demand for green chemistry practices in the pharmaceutical industry.

One of the most promising applications of this compound lies in its role as a building block for peptide-based drugs. The azetidine ring, a four-membered cyclic amine, provides structural rigidity and enhances bioavailability when incorporated into peptide sequences. The presence of the Boc group allows for precise control over the reactivity of the amine during peptide coupling reactions, making this compound highly versatile in solid-phase synthesis strategies.

Recent studies have highlighted the potential of 2-(1-tert-butoxycarbonyl-3-methyl-azetidin-3-yl)acetic acid as a substrate for enzymatic transformations. Researchers have demonstrated that this compound can undergo selective hydrolysis under mild conditions, leading to the formation of bioactive derivatives. These findings have opened new avenues for its use in metabolic engineering and biocatalysis, where it can serve as a precursor for the production of high-value bioactive compounds.

In terms of pharmacological activity, this compound has shown promise as an inhibitor of certain proteases and kinases, which are key targets in the treatment of diseases such as cancer and inflammatory disorders. Preclinical studies have revealed that derivatives of this compound exhibit potent inhibitory activity against these enzymes, with favorable pharmacokinetic profiles that suggest potential for further development into therapeutic agents.

The structural versatility of Compound CAS No. 1422344-49-7 also makes it an attractive candidate for click chemistry applications. The azetidine ring can act as a scaffold for the incorporation of various functional groups, enabling the rapid assembly of complex molecular architectures. This property has been exploited in high-throughput screening campaigns aimed at identifying novel drug leads with improved efficacy and selectivity.

From an analytical standpoint, the characterization of this compound has benefited from advances in mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy. These techniques have provided detailed insights into its molecular structure and stereochemistry, ensuring high-quality control during its production and purification processes.

In conclusion, Compound CAS No. 1422344-49_7: 2-(1_tert_butoxycarbonyl_3_methyl_azetidin_3_yl)acetic acid stands out as a versatile and valuable molecule in contemporary chemical research. Its unique structure, coupled with advancements in synthetic methodology and analytical techniques, positions it as a key player in the development of innovative therapeutic agents and bioactive compounds.